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Compound of Interest

Compound Name:
3-((Tert-butoxycarbonyl)

(methyl)amino)propanoic acid

Cat. No.: B038371 Get Quote

An In-depth Technical Guide to N-Boc-N-methyl-β-alanine

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on N-Boc-N-methyl-β-alanine. It delves into the core

physicochemical properties, applications, and experimental considerations for this versatile

synthetic amino acid derivative.

Introduction: A Unique Building Block for Peptide
and Small Molecule Synthesis
N-Boc-N-methyl-β-alanine is a non-proteinogenic amino acid derivative that has garnered

significant interest in medicinal chemistry and drug development. Its structure incorporates two

key modifications to the natural amino acid β-alanine: a tert-butoxycarbonyl (Boc) protecting

group on the amino nitrogen and a methyl group also attached to the nitrogen.

The Boc group provides a stable, acid-labile protecting group essential for controlled, stepwise

peptide synthesis.[1] The N-methylation is of particular importance; it imparts unique

conformational constraints and metabolic stability to peptides and peptidomimetics. This

modification can enhance a drug candidate's oral bioavailability and in vivo half-life by

rendering the adjacent peptide bond resistant to enzymatic degradation by proteases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b038371?utm_src=pdf-interest
https://www.chemimpex.com/products/02648
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consequently, N-Boc-N-methyl-β-alanine serves as a crucial building block for creating novel

therapeutic agents with improved pharmacokinetic profiles.[1][2]

Core Physicochemical and Identification Properties
A thorough understanding of the physicochemical properties of N-Boc-N-methyl-β-alanine is

fundamental for its effective use in synthesis and research. These properties dictate its

solubility, reactivity, and storage requirements.

Table 1: Identification and Physicochemical Properties of N-Boc-N-methyl-β-alanine

Property Value Source(s)

IUPAC Name
3-[(tert-Butoxycarbonyl)

(methyl)amino]propanoic acid
[3]

Synonyms Boc-N-methyl-b-alanine [3]

CAS Number 124072-61-3 [3]

Molecular Formula C₉H₁₇NO₄ [3][4][5]

Molecular Weight 203.24 g/mol [3][4]

Appearance White to off-white powder [5]

Melting Point 88-94 °C [1]

SMILES
CC(C)

(C)OC(=O)N(C)CCC(=O)O
[3]

Storage Conditions Store at 2°C - 8°C [3]

Structural Diagram
The unique arrangement of the Boc protecting group and the N-methyl group is central to the

molecule's utility in chemical synthesis.

Caption: Chemical structure of N-Boc-N-methyl-β-alanine.
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Applications in Peptide Synthesis and Drug
Discovery
The primary application of N-Boc-N-methyl-β-alanine is as a specialized building block in solid-

phase peptide synthesis (SPPS) and solution-phase synthesis.

Peptide Synthesis: It is used to introduce N-methylated β-alanine residues into a peptide

sequence. This modification is a key strategy in peptidomimetic design to enhance metabolic

stability and influence peptide conformation. The N-methyl group sterically hinders the amide

bond, making it less susceptible to cleavage by peptidases.[1][2]

Drug Development: In medicinal chemistry, this compound is used to create analogs of

biologically active peptides or small molecules. By replacing a standard amino acid with N-

Boc-N-methyl-β-alanine, researchers can fine-tune the pharmacological properties of a lead

compound, potentially improving its potency, selectivity, and duration of action.[2]

Scaffold for Novel Compounds: Beyond peptides, it serves as a versatile scaffold for

synthesizing complex organic molecules and novel chemical entities for screening in drug

discovery programs.[3]

Experimental Protocol: Incorporation into a Peptide
Chain via SPPS
The following is a generalized, self-validating protocol for the incorporation of N-Boc-N-methyl-

β-alanine into a peptide sequence using Boc-chemistry solid-phase peptide synthesis (SPPS).

Rationale: Boc-SPPS relies on a strong acid, typically trifluoroacetic acid (TFA), for the

deprotection of the temporary Nα-Boc group, while the side-chain protecting groups and the

linkage to the resin are stable to these conditions. The free amine is then neutralized before

coupling the next amino acid.

Materials:

N-Boc-N-methyl-β-alanine

Peptide synthesis resin (e.g., Merrifield resin) pre-loaded with the C-terminal amino acid
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Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagent (e.g., HBTU - O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

hexafluorophosphate)

N,N-Dimethylformamide (DMF)

Workflow:
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Start: Resin-Bound Peptide

Step 1: Boc Deprotection
(TFA in DCM)

Step 2: Washing
(DCM, DMF)

Step 3: Neutralization
(DIEA in DMF)

Step 4: Washing
(DMF)

Step 5: Coupling
(N-Boc-N-methyl-β-alanine, HBTU, DIEA in DMF)

Step 6: Washing
(DMF, DCM)

Repeat Cycle for Next Amino Acid

 Next Cycle 

Final Step: Cleavage from Resin
(e.g., HF or TFMSA)

 Final Cycle 

Purified N-methylated Peptide

Click to download full resolution via product page

Caption: Workflow for Boc-SPPS incorporating N-Boc-N-methyl-β-alanine.
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Step-by-Step Methodology:

Resin Swelling: Swell the resin-bound peptide in DCM for 30 minutes in the reaction vessel.

Boc Deprotection:

Drain the DCM.

Add a solution of 50% TFA in DCM to the resin.

Agitate for 2 minutes. Drain.

Add a fresh solution of 50% TFA in DCM and agitate for 20-30 minutes.

Self-Validation: A small aliquot can be tested with chloranil to confirm the presence of a

free secondary amine.

Washing: Drain the TFA solution and wash the resin thoroughly with DCM (3x), followed by

DMF (3x) to remove residual acid and TFA salts.

Neutralization:

Add a solution of 10% DIEA in DMF to the resin.

Agitate for 5-10 minutes.

Drain and repeat the neutralization step.

Causality: This step is crucial to ensure the newly exposed amine is in its free base form,

which is necessary for the subsequent nucleophilic attack during the coupling reaction.

Washing: Wash the resin with DMF (3x) to remove excess DIEA.

Coupling:

In a separate vial, pre-activate N-Boc-N-methyl-β-alanine (3 equivalents relative to resin

loading) with HBTU (3 eq.) and DIEA (6 eq.) in DMF for 2-5 minutes.

Add the activated amino acid solution to the resin.
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Agitate for 1-2 hours.

Self-Validation: Monitor the reaction completion using a qualitative test like the Kaiser test

(note: as a secondary amine, it will yield a reddish-brown color, not the typical blue).

Washing: Drain the coupling solution and wash the resin with DMF (3x) followed by DCM

(3x) to remove unreacted reagents.

Cycle Repetition: The peptide-resin is now ready for the next deprotection and coupling

cycle.

Safety, Handling, and Storage
As with any laboratory chemical, proper safety precautions are essential when handling N-Boc-

N-methyl-β-alanine.

Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab

coat, and chemical-resistant gloves.[6][7]

Handling: Avoid dust formation.[6] Use in a well-ventilated area or under a chemical fume

hood. Wash hands thoroughly after handling.[6]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[8] Recommended

storage is refrigerated at 2-8°C.[3]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6][7]

Conclusion
N-Boc-N-methyl-β-alanine is a high-value chemical reagent for advanced peptide synthesis

and medicinal chemistry. Its unique N-methylated structure provides a strategic tool for

enhancing the drug-like properties of peptide-based therapeutics. The protocols and data

presented in this guide offer a foundational framework for the successful application of this

compound in research and development settings, enabling the creation of next-generation

therapeutics with improved stability and efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

